![molecular formula C9H7NO3 B7902936 3-Methylbenzo[d]isoxazole-5-carboxylic acid](/img/structure/B7902936.png)
3-Methylbenzo[d]isoxazole-5-carboxylic acid
Overview
Description
3-Methylbenzo[d]isoxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C9H7NO3 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity : The microwave-assisted 1,3-dipolar cycloaddition of furanyl and benzyl oximes with several methyl acrylates, mediated by diacetoxyiodobenzene, produced isoxazoline derivatives. One such derivative, methyl-5-(3-methoxy-3-oxopropyl)-3-phenyl-4,5-dihydro isoxazole-5-carboxylate, was transformed into γ-lactone carboxylic acid, showing increased growth in E. coli organisms by about 44%. This has potential significance in stem cell research (Denton et al., 2021).
Synthesis of α-Aminopyrrole Derivatives : An innovative synthesis method developed methyl 5-aminopyrrole-3-carboxylates from 4-methyleneisoxazol-3-ones via a series of chemical transformations. These compounds demonstrate reactivity in both diazo compounds and carbenes, producing pyrrole-containing products under photolysis (Galenko et al., 2019).
Isoxazole-4-carboxylic Acid Derivatives Synthesis : A domino isoxazole-isoxazole isomerization approach was employed for the first synthesis of isoxazole-4-carboxylic acid derivatives. This process involved Fe(II)-catalyzed isomerization of 4-acyl-5-methoxy-/5-aminoisoxazoles, leading to the formation of isoxazole-4-carboxylic esters and amides (Serebryannikova et al., 2019).
Selective Nucleophilic Chemistry : The solution-phase syntheses of 5-carbamoyl-3-sulfanylmethylisoxazole-4-carboxylic acids were accomplished from a trifunctionalized core. This method was applied in the generation of a 90-compound library of druglike isoxazoles, showcasing its potential in medicinal chemistry (Robins et al., 2007).
Decarboxylative Coupling and Tandem C-H Arylation/Decarboxylation : A Pd(0) carbene complex facilitated the decarboxylative coupling of heteroaromatic carboxylic acids with aryl halides. This method led to the formation of C2-monoarylated indoles, demonstrating its utility in synthesizing heteroaromatic biaryls (Nandi et al., 2012).
properties
IUPAC Name |
3-methyl-1,2-benzoxazole-5-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c1-5-7-4-6(9(11)12)2-3-8(7)13-10-5/h2-4H,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFCJSANSFSOSQM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC2=C1C=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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